N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3N3O2S/c19-18(20,21)13-4-1-3-12(11-13)17(26)22-8-9-24-16(25)7-6-14(23-24)15-5-2-10-27-15/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key: DQKQGWNHDOHTJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H14F3N3O2S
• Molecular Weight: 393.4 g/mol
• CAS No.: 946264-41-1

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H14F3N3O2S and its molecular weight is 393.38. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research has led to the development of a small library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, which, in their ester form, inhibited the proliferation of endothelial and tumor cells. This indicates the potential antiproliferative activity of related compounds, offering insights into their application in cancer research (Ilić et al., 2011).

Antimicrobial Activity

New thienopyrimidine derivatives have exhibited pronounced antimicrobial activity, highlighting the potential of similar compounds for the development of new antimicrobial agents. This suggests that benzamide derivatives could contribute to addressing antibiotic resistance issues (Bhuiyan et al., 2006).

Molecular Docking and Screening

A series of novel pyridine and fused pyridine derivatives showed antimicrobial and antioxidant activity, with in silico molecular docking screenings suggesting moderate to good binding energies. This supports the potential use of these compounds in the development of new drugs with specific target interactions (Flefel et al., 2018).

Heterocyclic Synthesis

Compounds related to the specified benzamide have been used in the synthesis of various heterocyclic compounds, which are important in pharmaceutical research due to their diverse biological activities. This underscores the role of such compounds in the development of new therapeutic agents (Mohareb et al., 2004).

Antiviral Drug Discovery

Although not directly related to the specified compound, research into various antiviral drug discoveries provides context for how such compounds can be part of innovative treatments against viral infections, including emerging and re-emerging viruses (De Clercq, 2009).